Cas no 2034378-66-8 (4-methoxy-N-(2-methoxyphenethyl)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 4-methoxy-N-(2-methoxyphenethyl)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 2034378-66-8
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5793372
• PubChem ID: 91813982
• Update Time: 2025-10-29

4-methoxy-N-(2-methoxyphenethyl)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034378-66-8
• AKOS025315771
• 4-methoxy-N-[2-(2-methoxyphenyl)ethyl]-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• 4-methoxy-N-[2-(2-methoxyphenyl)ethyl]-1-methyl-6-oxopyridine-3-carboxamide
• F6445-7123
• 4-methoxy-N-(2-methoxyphenethyl)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C17H20N2O4/c1-19-11-13(15(23-3)10-16(19)20)17(21)18-9-8-12-6-4-5-7-14(12)22-2/h4-7,10-11H,8-9H2,1-3H3,(H,18,21)
• InChI Key： YGGKGIRFQJBNFK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCNC(C1=CN(C)C(C=C1OC)=O)=O

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.9Ų

Additional information on 4-methoxy-N-(2-methoxyphenethyl)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of 4-methoxy-N-(2-methoxyphenethyl)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2034378-66-8)

The compound 4-methoxy-N-(2-methoxyphenethyl)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2034378-66-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a dihydropyridine core and methoxy substituents, this compound is being explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic pathways.

In recent years, the demand for pyridine derivatives has surged due to their versatility in drug design. The 4-methoxy-N-(2-methoxyphenethyl) moiety in this compound enhances its solubility and bioavailability, making it a promising candidate for further study. Scientists are investigating its interactions with biological targets, such as enzymes and receptors, to unlock its full potential. This aligns with the growing trend of structure-activity relationship (SAR) studies, which are crucial for optimizing drug efficacy and minimizing side effects.

One of the most searched topics in this domain is the role of dihydropyridine-3-carboxamide derivatives in central nervous system (CNS) disorders. Given the increasing prevalence of neurological conditions, researchers are keen to explore how this compound’s methoxy groups influence its blood-brain barrier permeability. Additionally, its potential as a kinase inhibitor has sparked interest in oncology research, where targeted therapies are in high demand.

The synthesis of 4-methoxy-N-(2-methoxyphenethyl)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and oxidation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural integrity. These methods are frequently discussed in academic forums, reflecting the compound’s relevance in modern chemical synthesis workflows.

From an industrial perspective, the scalability of producing this compound is a key consideration. Companies are investing in green chemistry approaches to minimize environmental impact while maintaining high yields. This resonates with the global push for sustainable pharmaceutical manufacturing, a topic frequently queried in search engines. The compound’s patent status and regulatory compliance are also critical factors for stakeholders.

In summary, 4-methoxy-N-(2-methoxyphenethyl)-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2034378-66-8) represents a fascinating area of research with broad implications for drug discovery. Its structural complexity and bioactive potential make it a subject of ongoing investigation, particularly in the context of CNS therapeutics and kinase modulation. As scientific advancements continue, this compound may play a pivotal role in addressing unmet medical needs.